Cas no 48042-96-2 ((2S)-2-hydroxy-4-(methylsulfanyl)butanoic acid)

• Product Name: (2S)-2-hydroxy-4-(methylsulfanyl)butanoic acid
• CAS No: 48042-96-2
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 931698
• PubChem ID: 9898876
• Update Time: 2025-04-19

(2S)-2-hydroxy-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-hydroxy-4-(methylthio)butyric acid
• L-Methionine, hydroxy analog
• (2S)-2-hydroxy-4-(methylsulfanyl)butanoic acid
• 48042-96-2
• (S)-2-Hydroxy-4-(methylthio)butanoic acid
• UNII-8EIC6X5UP7
• L-2-Hydroxy-4-(methylthio)butanoic acid
• (2S)-2-hydroxy-4-methylsulfanylbutanoic acid
• 8EIC6X5UP7
• NS00089252
• BUTANOIC ACID, 2-HYDROXY-4-(METHYLTHIO)-, (S)-
• ONFOSYPQQXJWGS-BYPYZUCNSA-N
• EINECS 256-345-4
• EN300-1132066
• DTXSID90197397
• SCHEMBL3346262
• Butanoic acid, 2-hydroxy-4-(methylthio)-, (2S)-
• Desmeninol, (S)-

• Inchi： 1S/C5H10O3S/c1-9-3-2-4(6)5(7)8/h4,6H,2-3H2,1H3,(H,7,8)
• InChI Key： ONFOSYPQQXJWGS-UHFFFAOYSA-N
• SMILES： CSCCC(C(=O)O)O

Computed Properties

• Exact Mass: 150.03506535g/mol
• Monoisotopic Mass: 150.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (215 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids